N-[1-(2,5-dimethoxyphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-[1-(2,5-dimethoxyphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C19H21NO5/c1-12(15-11-14(22-2)5-7-16(15)23-3)20-19(21)13-4-6-17-18(10-13)25-9-8-24-17/h4-7,10-12H,8-9H2,1-3H3,(H,20,21)
• InChI Key: XZJJNYXDOUZOOY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CC(=C1)OC)OC)NC(=O)C2=CC3=C(C=C2)OCCO3
• Molecular Formula: C19H21NO5
• Molecular Weight: 343.4 g/mol

Description

N-[1-(2,5-dimethoxyphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide, also known as MBDB, is a synthetic compound that belongs to the chemical class of phenethylamines. It is structurally similar to MDMA (3,4-methylenedioxymethamphetamine), a well-known recreational drug that has been extensively studied for its psychoactive effects. However, MBDB has not received the same level of attention and research, despite its potential as a valuable tool in scientific investigations.

Mechanism of Action

The exact mechanism of action of N-[1-(2,5-dimethoxyphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide is not fully understood, but it is believed to act primarily as a monoamine releaser, increasing the release of serotonin, dopamine, and norepinephrine from nerve terminals. This leads to increased levels of these neurotransmitters in the synaptic cleft, resulting in enhanced neurotransmission and potentially affecting various physiological processes.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, including increased heart rate and blood pressure, pupil dilation, and changes in body temperature. It has also been shown to affect mood and behavior, with some studies suggesting potential therapeutic applications in the treatment of mood disorders and anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(2,5-dimethoxyphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide in laboratory experiments is its similarity to MDMA, which has been extensively studied and has a well-established set of effects. This allows for comparisons between the two compounds and may provide insights into the underlying mechanisms of action. However, one limitation is the potential for variability in the effects of this compound, which may be influenced by factors such as dosage, route of administration, and individual differences in metabolism.

Future Directions

There are several potential future directions for research involving N-[1-(2,5-dimethoxyphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide. One area of interest is its potential therapeutic applications, particularly in the treatment of mood disorders and anxiety. Another area of focus is the investigation of its effects on neurotransmitter systems and potential interactions with other drugs. Additionally, further studies on the synthesis and pharmacokinetics of this compound may provide insights into its potential as a research tool.

Synthesis Methods

The synthesis of N-[1-(2,5-dimethoxyphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves several steps, starting from the reaction of 2,5-dimethoxybenzaldehyde with nitroethane to produce 2,5-dimethoxyphenethylamine. This intermediate is then reduced to 2,5-dimethoxyamphetamine, which is further reacted with 3,4-methylenedioxyphenyl-2-nitropropene to yield this compound. The overall process is complex and requires expertise in organic chemistry.

Scientific Research Applications

N-[1-(2,5-dimethoxyphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been used in scientific research to study its effects on the central nervous system. It has been shown to have similar properties to MDMA, such as increasing serotonin and dopamine levels in the brain, but with less pronounced psychoactive effects. This makes it a potentially useful tool in investigating the role of these neurotransmitters in various physiological and pathological conditions.